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Compound of Interest

Compound Name: DBCO-Biotin

Cat. No.: B8105964 Get Quote

This guide provides essential safety protocols and logistical information for handling DBCO-
Biotin in a laboratory setting. Adherence to these procedures is critical for ensuring personnel

safety and regulatory compliance. The following information is intended for researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
DBCO-Biotin is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS):

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE)
A conservative approach to PPE is essential when handling DBCO-Biotin. The following table

summarizes the recommended PPE for handling this compound in a laboratory setting.
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Protective Equipment Specification Purpose

Hand Protection
Nitrile or other appropriate

chemical-resistant gloves.
To prevent skin contact.[2][3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.[2]

Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

A NIOSH-approved respirator

may be necessary if creating

dust or aerosols.

To prevent inhalation of

airborne particles.

Proper laboratory attire, including long pants and closed-toe shoes, is required at all times

when working in the laboratory.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation:

Designate a specific area for handling DBCO-Biotin, preferably within a chemical fume

hood.

Ensure all necessary PPE is readily available and in good condition.

Locate the nearest emergency eyewash station and safety shower.

Have all necessary equipment and reagents for the experiment prepared and within reach to

minimize movement.

2. Handling:
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Avoid direct contact with the skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure.

For preparing solutions, add the solvent to the vial containing the DBCO-Biotin powder

slowly to avoid splashing. Sonication may be required to fully dissolve the compound.

Do not eat, drink, or smoke when using this product.

3. Post-Handling:

Thoroughly clean the work area after use.

Wash hands thoroughly with soap and water after removing gloves.

Storage and Stability
Proper storage is essential to maintain the integrity of DBCO-Biotin.

Parameter Condition

Storage Temperature (Powder) -20°C, protect from light, stored under nitrogen.

Storage Temperature (In Solvent)

-80°C for up to 6 months; -20°C for up to 1

month. Protect from light and store under

nitrogen.

Solubility Soluble in DMSO, DMF, MeOH, DCM, and THF.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Disposal Plan
Proper disposal of DBCO-Biotin and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. Due to the reactivity of the

DBCO group, a chemical inactivation step is recommended before disposal.
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1. Waste Collection:

Collect all waste materials, including unused DBCO-Biotin, contaminated gloves, and

weighing papers, in a clearly labeled, sealed container for hazardous waste.

Solutions containing DBCO-Biotin should be collected in a dedicated, leak-proof container

for chemical waste.

2. Chemical Inactivation Protocol (for Quenching Reactive DBCO):

This protocol is based on general procedures for quenching reactive DBCO moieties and

should be performed in a well-ventilated fume hood while wearing appropriate PPE.

To the waste solution containing DBCO-Biotin, add a solution of a primary amine, such as

Tris(hydroxymethyl)aminomethane (Tris) buffer at a pH of 8.0, to a final concentration of

approximately 100 mM.

Stir the mixture at room temperature for at least 30 minutes. The amine will react with and

quench the unreacted DBCO group.

3. Final Disposal:

The neutralized solution can be disposed of as chemical waste through your institution's

hazardous waste disposal program.

Properly label the waste container with all components of the final mixture.

Dispose of the contents and container to an approved waste disposal plant.

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water, removing any contact

lenses. Seek prompt medical attention.

Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing. Seek medical attention.
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Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support. Avoid mouth-

to-mouth resuscitation.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth with

water. Do NOT induce vomiting.

DBCO-Biotin Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of DBCO-Biotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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